N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H30N2O4S/c1-16(2)12-13-25-20-11-8-18(14-21(20)29-15-23(4,5)22(25)26)24-30(27,28)19-9-6-17(3)7-10-19/h6-11,14,16,24H,12-13,15H2,1-5H3
• InChI Key: SOCFANWSGPSKFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CCC(C)C
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol
• CAS No.: 921907-81-5

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O4S and its molecular weight is 430.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Multicomponent Synthesis : This compound has been utilized in novel multicomponent syntheses, where 2-aminophenols, Meldrum's acid, and isocyanides react to form tetrahydrobenzo[b][1,4]oxazepine derivatives. Such syntheses are conducted at ambient temperature, yielding good to excellent results (Shaabani et al., 2010).

• Construction of Heterocyclic Hybrids : A series of benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized from this compound. These hybrids have applications in areas like nonlinear optical (NLO) properties and are potential candidates for NLO applications due to their unique molecular structures (Almansour et al., 2016).

• Novel Polycyclic Systems : This compound has been used to create new polycyclic systems containing benzodiazepine and isoindolinone fragments. Such systems represent a novel fused pentacyclic system with potential applications in medicinal chemistry (Ukhin et al., 2011).

• Carbonic Anhydrase Inhibitors : Research shows the effectiveness of primary sulfonamide group in [1,4]oxazepine-based sulfonamides as carbonic anhydrase inhibitors. This compound's structure plays a key role in enabling the ring construction essential for inhibitory activity (Sapegin et al., 2018).

Catalysis and Eco-friendly Synthesis

• Efficient Catalytic Systems : The compound has been used in creating efficient and reusable heterogeneous catalytic systems. These are particularly notable in the synthesis of malonamide and benzoxazepine derivatives in eco-friendly conditions (Babazadeh et al., 2016).

• Aqua Catalysis : Another important application is the synthesis of benzoxazepine and malonamide derivatives using water as a medium, emphasizing the eco-friendly aspect of its use in chemical reactions. This approach aids in reducing the environmental impact of chemical synthesis (Vessally et al., 2017).

Photophysical Properties

• Photophysical Applications : Some derivatives of this compound have been investigated for their photophysical properties, such as strong blue emission in specific solvents, making them potential candidates for photonic and optoelectronic applications (Petrovskii et al., 2017).